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Compound of Interest

Compound Name: 3,4-Dimethylhexane

Cat. No.: B165660

An In-depth Technical Guide to 3,4-
Dimethylhexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethylhexane is a branched-chain alkane, an isomer of octane. As a saturated
hydrocarbon, it finds applications primarily as a solvent, a component in fuel studies, and as a
reference standard in analytical chemistry. Its specific isomeric structure influences its physical
properties, such as boiling point and density, which can be of interest in various research and
industrial applications. This guide provides a comprehensive overview of its chemical identity,
physicochemical properties, synthesis, analytical methods, and safety information.

Chemical Identity and Molecular Formula
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Identifier Value

Chemical Name 3,4-Dimethylhexane
CAS Number 583-48-2

Molecular Formula CsHis

Molecular Weight 114.23 g/mol
SMILES CCc(c)c(c)cce

INChl=1S/C8H18/c1-5-7(3)8(4)6-2/h7-8H,5-
6H2,1-4H3

InChl

Physicochemical Properties

The physical and chemical properties of 3,4-Dimethylhexane are summarized in the table
below. These properties are crucial for its handling, application, and in the design of
experimental procedures.

Property Value Reference
Boiling Point 117.7-119°C [1]
Melting Point -91.46 °C (estimate) [1]
Density 0.72 g/mL at 25 °C [1]
Refractive Index (n 20/D) 1.403 [1]
Flash Point 6 °C (42.8 °F) - closed cup [2]
Vapor Pressure 21.7 mmHg at 25 °C [3]
Water Solubilty 799.4 pg/L (temperature not o
stated)

Synthesis of 3,4-Dimethylhexane

The synthesis of 3,4-Dimethylhexane can be achieved through several routes, primarily
involving the coupling of smaller alkyl fragments. Below is a representative experimental
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protocol based on the Wurtz reaction, a classical method for the formation of alkanes. It is
important to note that this reaction with secondary halides can lead to a mixture of products
and may have low yields.

Experimental Protocol: Wurtz Reaction

This protocol describes a plausible synthesis of 3,4-Dimethylhexane from 2-bromobutane.
Materials:

e 2-bromobutane

o Sodium metal

e Anhydrous diethyl ether

« Distilled water

e Saturated sodium chloride solution (brine)
e Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

e Dropping funnel

e Heating mantle

e Separatory funnel

« Distillation apparatus

Procedure:

e Set up a dry 250 mL three-necked round-bottom flask equipped with a reflux condenser (with
a drying tube), a dropping funnel, and a mechanical stirrer.
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» Place small, clean pieces of sodium metal into the flask.

¢ Add anhydrous diethyl ether to the flask to cover the sodium.

« In the dropping funnel, place a solution of 2-bromobutane in anhydrous diethyl ether.

o Slowly add the 2-bromobutane solution to the stirred suspension of sodium in diethyl ether.
The reaction is exothermic and may need to be controlled by cooling the flask in an ice bath.

 After the addition is complete, reflux the mixture for 2-3 hours to ensure the reaction goes to
completion.

o Cool the reaction mixture to room temperature.

o Carefully quench the unreacted sodium by the slow, dropwise addition of ethanol, followed
by distilled water.

o Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with distilled
water and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter to remove the drying agent.

» Purify the product by fractional distillation, collecting the fraction corresponding to the boiling
point of 3,4-Dimethylhexane (around 118 °C).

Logical Relationship: Wurtz Synthesis of 3,4-Dimethylhexane
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Caption: Wurtz reaction pathway for the synthesis of 3,4-Dimethylhexane.

Analytical Methods

Gas chromatography (GC) coupled with mass spectrometry (MS) or flame ionization detection
(FID) is the most common and effective technique for the analysis and quantification of volatile
hydrocarbons like 3,4-Dimethylhexane.

Experimental Protocol: GC-MS Analysis

The following is a general protocol for the quantitative analysis of 3,4-Dimethylhexane in a
liquid sample.

Materials and Instrumentation:

Gas chromatograph with a mass spectrometer (GC-MS)

Capillary column suitable for volatile hydrocarbons (e.g., DB-5ms, HP-5ms, or similar)

Helium carrier gas (high purity)

Sample vials with septa
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Microsyringe

3,4-Dimethylhexane analytical standard

Internal standard (e.g., deuterated alkane or another non-interfering alkane)

Volatile organic solvent (e.g., hexane or pentane)

Procedure:

e Sample Preparation:

o Accurately prepare a stock solution of the 3,4-Dimethylhexane analytical standard in the
chosen solvent.

o Prepare a series of calibration standards by serial dilution of the stock solution.

o To each calibration standard and the unknown sample, add a known amount of the
internal standard.

e Instrumental Analysis:

o Set the GC-MS parameters as follows (these may need to be optimized for the specific
instrument and column):

Injector Temperature: 250 °C

Injection Volume: 1 pL

Split Ratio: 50:1 (can be adjusted based on concentration)

Carrier Gas Flow (Helium): 1.0 mL/min (constant flow)

Oven Temperature Program:

» [nitial temperature: 40 °C, hold for 2 minutes

» Ramp to 150 °C at 10 °C/min
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MS Transfer Line Temperature: 280 °C

lon Source Temperature: 230 °C

lonization Mode: Electron lonization (EI) at 70 eV

Scan Range: m/z 40-200

o Data Analysis:

o Identify the peaks for 3,4-Dimethylhexane and the internal standard based on their
retention times and mass spectra.

o Generate a calibration curve by plotting the ratio of the peak area of 3,4-Dimethylhexane
to the peak area of the internal standard against the concentration of the calibration
standards.

o Quantify the amount of 3,4-Dimethylhexane in the unknown sample using the calibration
curve.

Experimental Workflow: GC-MS Analysis of 3,4-Dimethylhexane
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Caption: A typical workflow for the GC-MS analysis of 3,4-Dimethylhexane.
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Applications

3,4-Dimethylhexane is utilized in several areas of research and industry:

Fuel Research: As an isomer of octane, it is used in studies related to fuel combustion and
the determination of octane ratings.

» Organic Synthesis: It can be used as a non-polar solvent or as a starting material in certain
chemical reactions.

o Analytical Standard: Due to its well-defined properties, it serves as a reference standard in
gas chromatography and other analytical techniques for the identification and quantification
of hydrocarbons.

e Lubricants: It may be a component in the formulation of certain lubricants.

Safety and Handling

3,4-Dimethylhexane is a flammable liquid and should be handled with appropriate safety
precautions.

GHS Hazard Information:

e Pictograms:
o Flame (Flammable)
o Health Hazard (Aspiration hazard, Skin irritation, Specific target organ toxicity)
o Exclamation Mark (Skin and eye irritation)

e Hazard Statements:

[¢]

H225: Highly flammable liquid and vapor.

o

H304: May be fatal if swallowed and enters airways.

H315: Causes skin irritation.

o
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o H336: May cause drowsiness or dizziness.

o Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
o P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

o P331: Do NOT induce vomiting.

Storage and Handling: Store in a tightly closed container in a cool, dry, well-ventilated area
away from incompatible substances. Ground and bond containers when transferring material.
Use only non-sparking tools.

This technical guide provides essential information for the safe and effective use of 3,4-
Dimethylhexane in a research or professional setting. Always refer to the specific Safety Data
Sheet (SDS) for the most detailed and up-to-date safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165660#3-4-dimethylhexane-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b165660#3-4-dimethylhexane-cas-number-and-molecular-formula
https://www.benchchem.com/product/b165660#3-4-dimethylhexane-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

